Cas no 1335866-35-7 ((2R)-1-(5,6-dichloropyridin-3-yl)propan-2-amine)

• Product Name: (2R)-1-(5,6-dichloropyridin-3-yl)propan-2-amine
• CAS No: 1335866-35-7
• MF: C₈H₁₀Cl₂N₂
• MW: 205.084399700165
• CID: 6153020
• PubChem ID: 165688904
• Update Time: 2025-11-01

(2R)-1-(5,6-dichloropyridin-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(5,6-dichloropyridin-3-yl)propan-2-amine
• EN300-1975349
• 1335866-35-7

• Inchi： 1S/C8H10Cl2N2/c1-5(11)2-6-3-7(9)8(10)12-4-6/h3-5H,2,11H2,1H3/t5-/m1/s1
• InChI Key： DCEORINIDVLVMU-RXMQYKEDSA-N
• SMILES： ClC1=C(N=CC(=C1)C[C@@H](C)N)Cl

Computed Properties

• Exact Mass: 204.0221037g/mol
• Monoisotopic Mass: 204.0221037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9Ų

Additional information on (2R)-1-(5,6-dichloropyridin-3-yl)propan-2-amine

Compound Introduction: (2R)-1-(5,6-dichloropyridin-3-yl)propan-2-amine (CAS No. 1335866-35-7)

(2R)-1-(5,6-dichloropyridin-3-yl)propan-2-amine, with the CAS number 1335866-35-7, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a chiral center at the 2R configuration and the substitution pattern on the pyridine ring contribute to its distinct chemical properties, making it a valuable candidate for further investigation.

The compound belongs to a class of heterocyclic amines that have been extensively studied for their biological activity. The pyridine moiety, particularly when substituted with chlorine atoms at the 5 and 6 positions, enhances its reactivity and interaction with biological targets. This structural motif is commonly found in many bioactive molecules, suggesting that (2R)-1-(5,6-dichloropyridin-3-yl)propan-2-amine may exhibit promising pharmacological effects.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. The amine functional group in (2R)-1-(5,6-dichloropyridin-3-yl)propan-2-amine provides a versatile platform for further chemical modifications, allowing researchers to tailor its properties for various therapeutic applications. This flexibility has made it an attractive scaffold for medicinal chemists seeking to develop new drugs.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that molecules with similar structural features may have applications in treating inflammatory diseases, infectious disorders, and even certain types of cancer. The dichloropyridine ring is particularly noteworthy, as it has been shown to interact with enzymes and receptors involved in these conditions.

The synthesis of (2R)-1-(5,6-dichloropyridin-3-yl)propan-2-amine involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. The chiral center at the 2R position must be preserved throughout the synthetic process to maintain the compound's biological activity. Advances in asymmetric synthesis have made it possible to produce enantiomerically pure forms of this compound, which is crucial for evaluating its pharmacological properties.

Evaluation of the compound's biological activity typically involves in vitro and in vivo studies. In vitro assays are used to assess its interaction with target proteins and enzymes, while in vivo studies provide insights into its efficacy and safety profiles. Preliminary data suggest that (2R)-1-(5,6-dichloropyridin-3-yl)propan-2-amine exhibits notable activity against certain disease models, warranting further investigation.

The development of new pharmaceuticals is a complex process that requires extensive testing and regulatory approval. However, compounds like (2R)-1-(5,6-dichloropyridin-3-yl)propan-2-amine offer hope for novel therapeutic strategies by leveraging their unique chemical properties. As research continues to uncover new applications for this molecule, it may play a significant role in addressing some of the most challenging medical conditions.

The future prospects for this compound are promising, given its structural versatility and potential biological activity. Researchers are exploring various derivatives and analogs to optimize its pharmacological properties further. Additionally, computational modeling techniques are being employed to predict how different modifications might affect the compound's behavior, accelerating the drug discovery process.

In conclusion, (2R)-1-(5,6-dichloropyridin-3-yl)propan-2-amine (CAS No. 1335866-35-7) is a compound of considerable interest in pharmaceutical chemistry. Its unique structure and potential applications make it a valuable asset in the quest for new therapeutic agents. As research progresses, this molecule is likely to contribute significantly to advancements in medicine and drug development.